Cas no 54836-75-8 (1,3,4-Thiadiazol-2-amine, 5-methoxy-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-methoxy-N-methyl-
• CAS No: 54836-75-8
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 942919
• PubChem ID: 589175
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-methoxy-N-methyl-
• 54836-75-8
• DB-267405
• YNBABJJHGXQUGY-UHFFFAOYSA-N
• 5-Methoxy-N-methyl-1,3,4-thiadiazol-2-amine #

• Inchi： 1S/C4H7N3OS/c1-5-3-6-7-4(8-2)9-3/h1-2H3,(H,5,6)
• InChI Key： YNBABJJHGXQUGY-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC)OC

Computed Properties

• Exact Mass: 145.03098303g/mol
• Monoisotopic Mass: 145.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.3Ų